Cas no 2227789-85-5 (4-(3R)-3-aminobutyl-2-methoxy-6-nitrophenol)

• Product Name: 4-(3R)-3-aminobutyl-2-methoxy-6-nitrophenol
• CAS No: 2227789-85-5
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 6611065
• PubChem ID: 165763557
• Update Time: 2025-05-24

4-(3R)-3-aminobutyl-2-methoxy-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-aminobutyl-2-methoxy-6-nitrophenol
• 2227789-85-5
• 4-[(3R)-3-aminobutyl]-2-methoxy-6-nitrophenol
• EN300-1781416

• Inchi： 1S/C11H16N2O4/c1-7(12)3-4-8-5-9(13(15)16)11(14)10(6-8)17-2/h5-7,14H,3-4,12H2,1-2H3/t7-/m1/s1
• InChI Key： IPRZJUNHFYGCKX-SSDOTTSWSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CC[C@@H](C)N)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Additional information on 4-(3R)-3-aminobutyl-2-methoxy-6-nitrophenol

Comprehensive Overview of 4-(3R)-3-aminobutyl-2-methoxy-6-nitrophenol (CAS No. 2227789-85-5)

The compound 4-(3R)-3-aminobutyl-2-methoxy-6-nitrophenol (CAS No. 2227789-85-5) is a specialized organic molecule with a unique structural configuration. Its name highlights key functional groups, including an aminobutyl chain, a methoxy substituent, and a nitrophenol core. These features make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The 3R stereochemistry further adds to its specificity, often influencing its biological activity and synthetic applications.

In recent years, the demand for chiral compounds like 4-(3R)-3-aminobutyl-2-methoxy-6-nitrophenol has surged due to their role in enantioselective synthesis. Researchers are particularly intrigued by its potential as a building block for drug intermediates or catalysts. The presence of both amino and nitro groups offers versatile reactivity, enabling modifications for targeted applications. This aligns with the growing trend in green chemistry, where efficient and sustainable synthetic routes are prioritized.

From an analytical perspective, CAS No. 2227789-85-5 poses interesting challenges and opportunities. Advanced techniques such as HPLC, NMR, and mass spectrometry are often employed to characterize its purity and stereochemical integrity. The methoxy group’s electron-donating effects and the nitrophenol moiety’s acidity contribute to distinct spectroscopic signatures, making it a valuable case study for chemists exploring structure-property relationships.

The compound’s relevance extends to life sciences, where its structural motifs are found in bioactive molecules. For instance, the aminobutyl side chain resembles fragments seen in neurotransmitters or enzyme inhibitors. This has sparked curiosity about its potential in neurological research or antibiotic design, topics frequently searched in academic and industrial databases. However, rigorous studies are needed to validate such hypotheses, emphasizing the importance of preclinical testing and structure-activity relationship (SAR) analysis.

In the context of material science, 4-(3R)-3-aminobutyl-2-methoxy-6-nitrophenol could contribute to the development of functional polymers or coordination complexes. Its nitro group may facilitate photo-responsive behavior, while the amino group enables metal chelation. Such properties are highly sought after in smart materials and sensor technologies, areas gaining traction due to advancements in nanotechnology and IoT devices.

Environmental considerations are also paramount. The biodegradability and toxicity profile of CAS No. 2227789-85-5 remain under scrutiny, especially as regulatory frameworks tighten around chemical sustainability. Researchers are exploring biocatalytic routes for its synthesis to minimize waste and energy consumption, addressing the global push toward carbon-neutral processes.

In summary, 4-(3R)-3-aminobutyl-2-methoxy-6-nitrophenol represents a multifaceted compound with applications spanning pharmaceuticals, materials, and analytical chemistry. Its stereochemistry and functional diversity make it a compelling candidate for further investigation, particularly in alignment with contemporary trends like precision medicine and sustainable manufacturing. As interest grows, so does the need for collaborative research to unlock its full potential.